Cas no 2221988-87-8 (Potassium (5-fluoropyridin-3-yl)trifluoroborate)

Potassium (5-fluoropyridin-3-yl)trifluoroborate is an organoboron reagent commonly used in Suzuki-Miyaura cross-coupling reactions. Its key advantages include enhanced stability compared to boronic acids, improved handling due to reduced protodeboronation, and compatibility with a wide range of reaction conditions. The fluorine substituent on the pyridine ring offers electronic modulation, facilitating selective coupling in complex syntheses. This compound is particularly valuable in pharmaceutical and agrochemical research, where its robustness under basic and aqueous conditions ensures reliable performance. The potassium trifluoroborate moiety also minimizes side reactions, improving yield and purity in cross-coupling applications.

Potassium (5-fluoropyridin-3-yl)trifluoroborate structure

2221988-87-8 structure

Product Name:Potassium (5-fluoropyridin-3-yl)trifluoroborate

CAS No:2221988-87-8

MF:C₅H₃BF₄KN

MW:202.986935853958

MDL:MFCD09992999

CID:5074512

Update Time:2026-03-01

Potassium (5-fluoropyridin-3-yl)trifluoroborate Chemical and Physical Properties

Names and Identifiers

- Potassium (5-fluoropyridin-3-yl)trifluoroborate
- Potassium 5-fluoropyridine-3-trifluoroborate
- MDL： MFCD09992999
- Inchi： 1S/C5H3BF4N.K/c7-5-1-4(2-11-3-5)6(8,9)10;/h1-3H;/q-1;+1
- InChI Key： NENIAZRKPYIAJC-UHFFFAOYSA-N
- SMILES： [K+].F[B-](C1C=NC=C(C=1)F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 142
Topological Polar Surface Area: 12.9

Potassium (5-fluoropyridin-3-yl)trifluoroborate Pricemore >>

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